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Compound of Interest

Compound Name: Bis[(dimethylamino)methyl]phenol

Cat. No.: B15349622 Get Quote

Essential Safety and Handling Guide for
Bis[(dimethylamino)methyl]phenol
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Bis[(dimethylamino)methyl]phenol (CAS No. 71074-89-0).

It is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Classification
Bis[(dimethylamino)methyl]phenol is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents

the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Skin Corrosion/Irritation (Sub-category 1B): Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]
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Signal Word: Danger[1]

Quantitative Data Summary
While specific occupational exposure limits for Bis[(dimethylamino)methyl]phenol have not

been established, the following physicochemical data is available. Acute toxicity values

(LD50/LC50) are not available in the searched literature.

Property Value

Molecular Weight 208.30 g/mol

CAS Number 71074-89-0

EC Number 275-162-0

Appearance Data not available

Boiling Point Data not available

Flash Point Data not available

Density Data not available

Vapor Pressure Data not available

Oral LD50 (Rat) No data available

Dermal LD50 (Rabbit) No data available

Inhalation LC50 (Rat) No data available

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step guide is mandatory when handling

Bis[(dimethylamino)methyl]phenol.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[1]
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Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield is also recommended.

Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., Nitrile rubber). Inspect gloves for any

signs of degradation before use.

Protective Clothing: Wear fire/flame resistant and impervious clothing. A lab coat or

chemical-resistant apron is required.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with an appropriate cartridge (e.g., type ABEK, EN14387).

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Wash hands and any exposed skin thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as oxidizing agents.

Store in a locked cabinet or area accessible only to authorized personnel.

Emergency and Disposal Plans
Emergency First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention

as corrosive injuries that are not treated are hard to cure.

In Case of Eye Contact: Immediately rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described above. Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or waterways.

Containment and Cleaning Up:

For small spills, absorb with an inert material (e.g., sand, diatomaceous earth, acid- or

universal binding agents).

Collect the absorbed material and place it in a suitable, labeled container for disposal.

Ventilate the affected area.

Disposal Plan
Dispose of the chemical and its container in accordance with all applicable local, regional,

national, and international regulations.

The substance should be sent to an appropriate treatment and disposal facility.
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Do not dispose of it with household waste or allow it to reach the sewage system.

Contaminated packaging should be treated as the product itself.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Bis[(dimethylamino)methyl]phenol.
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Caption: Logical workflow for the safe handling and disposal of

Bis[(dimethylamino)methyl]phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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